Cas no 88757-74-8 (Acetonitrile, [(5,7-dibromo-8-quinolinyl)oxy]-)

• Product Name: Acetonitrile, [(5,7-dibromo-8-quinolinyl)oxy]-
• CAS No: 88757-74-8
• MF: C₁₁H₆Br₂N₂O
• MW: 341.986140727997
• CID: 622158
• PubChem ID: 71320028
• Update Time: 2025-04-19

Acetonitrile, [(5,7-dibromo-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(5,7-dibromo-8-quinolinyl)oxy]-
• 2-(5,7-dibromoquinolin-8-yl)oxyacetonitrile
• 88757-74-8
• 2-((5,7-Dibromoquinolin-8-yl)oxy)acetonitrile
• DTXSID20750010
• [(5,7-Dibromoquinolin-8-yl)oxy]acetonitrile

• Inchi： 1S/C11H6Br2N2O/c12-8-6-9(13)11(16-5-3-14)10-7(8)2-1-4-15-10/h1-2,4,6H,5H2
• InChI Key： WNUHGCPTSRTWRF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2C1=CC=CN=2)OCC#N)Br

Computed Properties

• Exact Mass: 341.88264g/mol
• Monoisotopic Mass: 339.88469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9Ų